Cas no 177162-41-3 (Thiazolo[5,4-d]isothiazol-5-amine)

• Product Name: Thiazolo[5,4-d]isothiazol-5-amine
• CAS No: 177162-41-3
• MF: C₄H₃N₃S₂
• MW: 157.216717004776
• CID: 112541
• PubChem ID: 23361662
• Update Time: 2025-04-18

Thiazolo[5,4-d]isothiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-d]isothiazol-5-amine
• [1,2]thiazolo[5,4-d][1,3]thiazol-5-amine
• [1,3]Thiazolo[5,4-d][1,2]thiazol-5-amine
• SCHEMBL8796072
• DTXSID00633357
• 177162-41-3
• DB-353125

• Inchi： 1S/C4H3N3S2/c5-4-7-3-2(8-4)1-6-9-3/h1H,(H2,5,7)
• InChI Key： ZZZUHCINCFZFAR-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1C=NS2

Computed Properties

• Exact Mass: 156.97699
• Monoisotopic Mass: 156.97683946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Aminothiazoles